Cas no 1179360-92-9 (4-Phenoxypicolinimidamide hydrochloride)

• Product Name: 4-Phenoxypicolinimidamide hydrochloride
• CAS No: 1179360-92-9
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 1030806
• PubChem ID: 53485035
• Update Time: 2025-11-02

4-Phenoxypicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxypicolinimidamide hydrochloride
• 4-phenoxypyridine-2-carboximidamide,hydrochloride
• 4-Phenoxypicolinimidamidehydrochloride
• AKOS015848646
• DB-358481
• 1179360-92-9
• 4-PHENOXYPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 4-Phenoxypyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID80704337

• Inchi： 1S/C12H11N3O.ClH/c13-12(14)11-8-10(6-7-15-11)16-9-4-2-1-3-5-9;/h1-8H,(H3,13,14);1H
• InChI Key： JNCSISWTIMHWAT-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1C=CN=C(C(=N)N)C=1

Computed Properties

• Exact Mass: 249.0668897g/mol
• Monoisotopic Mass: 249.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72Ų

Additional information on 4-Phenoxypicolinimidamide hydrochloride

Comprehensive Overview of 4-Phenoxypicolinimidamide hydrochloride (CAS No. 1179360-92-9): Properties, Applications, and Research Insights

4-Phenoxypicolinimidamide hydrochloride (CAS No. 1179360-92-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This picolinimidamide derivative is characterized by the presence of a phenoxy group attached to the pyridine ring, which enhances its reactivity and binding affinity in molecular interactions. Researchers are increasingly exploring its role as a kinase inhibitor precursor or intermediate in drug synthesis, particularly in targeted therapies.

The compound's hydrochloride salt form (CAS 1179360-92-9) improves solubility and stability, making it suitable for various experimental conditions. Recent studies highlight its relevance in structure-activity relationship (SAR) studies, where modifications of the phenoxypicoline scaffold are investigated for optimizing drug-like properties. The scientific community has shown growing interest in this molecule as evidenced by its inclusion in high-throughput screening libraries and fragment-based drug design projects.

From a synthetic chemistry perspective, 4-Phenoxypicolinimidamide hydrochloride serves as a versatile building block for constructing more complex heterocyclic systems. Its imidamide functionality allows for diverse chemical transformations, including cyclizations and cross-coupling reactions. Laboratories working on medicinal chemistry optimization frequently employ this compound to explore novel bioisosteric replacements in lead compound development.

Analytical characterization of CAS 1179360-92-9 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various pH conditions and thermal properties are frequently investigated parameters, especially for researchers developing formulation strategies. Recent publications have discussed its potential in addressing drug resistance challenges through novel mechanism-of-action studies.

In the context of current research trends, this picolinamide derivative aligns with several hot topics in life sciences: targeted protein degradation, allosteric modulator development, and covalent inhibitor design. Its structural features make it particularly interesting for protein-protein interaction inhibition, a rapidly growing area in drug discovery. Computational chemists often include this scaffold in virtual screening campaigns due to its favorable ligand efficiency metrics.

The commercial availability of 4-Phenoxypicolinimidamide hydrochloride (CAS 1179360-92-9) from specialty chemical suppliers has facilitated its adoption across multiple research areas. Proper handling requires standard laboratory precautions, with material safety data sheets providing detailed guidance on storage conditions (typically 2-8°C under inert atmosphere) and compatibility information. Researchers should note that while the compound shows promise in early-stage studies, comprehensive ADMET profiling would be necessary for therapeutic development.

Emerging applications of this compound extend beyond traditional pharmaceutical research. Some recent patents describe its utility in chemical biology probes for studying cellular pathways, while other investigations explore its potential as a crystallization chaperone for structural biology studies. The phenoxypicoline core has also appeared in materials science research, particularly in the development of functionalized surfaces for biosensing applications.

For scientists considering working with CAS 1179360-92-9, it's important to consult recent literature on structure-based drug design applications of similar compounds. The field has seen significant advances in understanding how subtle modifications to the imidamide moiety can dramatically influence biological activity. Several research groups have published synthetic protocols for preparing analogs, which could serve as valuable references for method development.

Quality control aspects of 4-Phenoxypicolinimidamide hydrochloride deserve special attention, particularly regarding chiral purity when used in enantioselective synthesis. Advanced analytical methods such as chiral HPLC and X-ray crystallography have been employed to characterize its stereochemical properties. These considerations become particularly important when the compound serves as a starting material for asymmetric synthesis routes.

Looking toward future directions, the scientific community continues to uncover new potential for this chemical entity. Ongoing research explores its incorporation into PROTAC molecules, its use in DNA-encoded library construction, and its application in developing selective chemical probes. The compound's balanced physicochemical properties make it particularly valuable for addressing current challenges in lead optimization and pharmacophore development across multiple therapeutic areas.